Cas no 21603-77-0 (7a-methyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one)

• Product Name: 7a-methyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one
• CAS No: 21603-77-0
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD06011095
• CID: 3081495
• PubChem ID: 3159946
• Update Time: 2025-05-30

7a-methyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one Chemical and Physical Properties

Names and Identifiers

• 7a-Methyl-hexahydro-pyrrolo[1,2-a]imidazol-5-one
• 7a-methyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one
• 7a-methyl-hexahydro-1H-pyrrolo[1,2-a]imidazolidin-5-one
• STK501732
• 21603-77-0
• MFCD06011095
• 7a-methyl-2,3,6,7-tetrahydro-1H-pyrrolo[1,2-a]imidazol-5-one
• 7a-methyltetrahydro-1H-pyrrolo[1,2-a]imidazol-5(6H)-one
• AKOS000303248
• 7A-METHYL-TETRAHYDRO-1H-PYRROLO[1,2-A]IMIDAZOL-5-ONE
• G32567
• 5H-Pyrrolo[1,2-a]imidazol-5-one, hexahydro-7a-methyl-
• ALBB-007376
• VS-09818
• F2150-0032
• 7a-Methyl-hexahydro-pyrrolo[1,2-a]imidazol-5-one, AldrichCPR
• AKOS016110665
• BBL030453
• 7a-methylhexahydro-5H-pyrrolo[1,2-a]imidazol-5-one
• EN300-234981

• MDL： MFCD06011095
• Inchi： 1S/C7H12N2O/c1-7-3-2-6(10)9(7)5-4-8-7/h8H,2-5H2,1H3
• InChI Key： MMWGHXITWAALJO-UHFFFAOYSA-N
• SMILES： O=C1CCC2(C)NCCN21

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 32.3Ų

7a-methyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 7a-methyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one

7a-Methyl-Hexahydro-1H-Pyrrolo[1,2-a]Imidazol-5-One (CAS 21603-77-0): A Comprehensive Overview

7a-Methyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one (CAS 21603-77-0) is a specialized heterocyclic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This bicyclic imidazole derivative features a methyl group at the 7a position, which significantly influences its chemical properties and potential applications. The compound's systematic name reflects its complex ring system, combining pyrrolidine and imidazole moieties into a fused bicyclic structure with a ketone functionality at position 5.

Recent trends in medicinal chemistry have shown growing interest in nitrogen-containing heterocycles like 7a-methyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one, particularly for their potential as bioactive scaffolds. Researchers are actively investigating similar structures for their ability to interact with biological targets, making this compound particularly relevant in current drug discovery efforts. The presence of both basic nitrogen atoms and a carbonyl group in its structure provides multiple sites for molecular interactions, a feature highly valued in modern pharmaceutical design.

The synthesis of CAS 21603-77-0 typically involves multi-step organic transformations, often starting from readily available pyrrolidine or imidazole precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

In biochemical applications, the 7a-methyl substituted derivative shows particular promise due to its enhanced stability compared to unsubstituted analogs. This stability makes it more suitable for various experimental conditions and potential therapeutic applications. The compound's rigid bicyclic framework serves as an excellent template for developing novel enzyme inhibitors or receptor modulators, areas of intense research in treating various health conditions.

From a commercial perspective, 7a-methyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one is primarily supplied to research institutions and pharmaceutical developers. The global market for such specialized heterocyclic compounds has shown steady growth, driven by increasing R&D investments in drug discovery. Suppliers typically offer this compound in various quantities, with purity levels ranging from 95% to 99%, catering to different research needs and budget considerations.

Storage and handling of CAS 21603-77-0 require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry environments away from strong oxidizers is recommended to maintain its stability. Researchers working with this compound should consult the relevant Safety Data Sheet for specific handling guidelines.

The future research directions for 7a-methyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one may include exploration of its potential as a building block for more complex pharmaceutical agents. Its structural features make it particularly interesting for developing compounds targeting neurological and metabolic disorders, areas where heterocyclic compounds have shown significant therapeutic potential. Additionally, modifications of its core structure could lead to novel materials with unique electronic or optical properties.

For researchers considering working with 21603-77-0, it's important to note that while the compound itself is well-characterized, many of its potential derivatives remain unexplored. This presents exciting opportunities for innovation in medicinal chemistry and materials science. The compound's commercial availability from multiple suppliers makes it accessible for various research applications, from basic science to applied pharmaceutical development.

In conclusion, 7a-methyl-hexahydro-1H-pyrrolo[1,2-a]imidazol-5-one represents an interesting example of how subtle modifications to heterocyclic scaffolds can yield compounds with significant research potential. Its unique combination of structural features positions it as a valuable tool in the ongoing search for new bioactive molecules and functional materials. As research into nitrogen-rich heterocycles continues to expand, compounds like this will likely play increasingly important roles in scientific and technological advancements.